Cas no 30413-84-4 (Corydalmine)

L-corydalmine inhibits spore germination of some plant pathogens and saprophytic fungi Corydalmine has oral activity and can be used in pain relief research Corydalmine inhibits NF- κ Conclusion: B-dependent cxcl1/cxcr2 signaling pathway can alleviate vincristine induced neuropathic pain

Corydalmine structure

Product Name:Corydalmine

CAS No:30413-84-4

Molecular Formula:C₂₀H₂₃NO₄

Molecular Weight:341.4009

CID:316363

PubChem ID:161665

Corydalmine Properties

Names and Identifiers

- 6H-Dibenzo[a,g]quinolizin-10-ol,5,8,13,13a-tetrahydro-2,3,9-trimethoxy-, (13aS)-
- 6H-Dibenzo(a,g)quinolizin-10-ol, 5,8,13,13a-tetrahydro-2,3,9-trimethoxy-, (S)-
- Corydalmine
- (-)-Kikemanine
- Kikemanin
- Kikemanine
- Schefferine
- (13aS)-5,8,13,13a-Tetrahydro-2,3,9-trimethoxy-6H-dibenzo[a,g]quinolizin-10-ol
- [ "" ]
- (-)-corydalmine
- (s)-corydalmine
- BDBM50424075
- W1168
- A822774
- SCHEFFERINE
- (-)-KIKEMANINE
- DV8DX4568D
- 2,3,9-Trimethoxy-5,8,13,13a-tetrahydro-6H-isoquinolino[3,2-a]isoquinolin-10-ol
- CS-0022910
- AC-35152
- CORYDALMINE, (-)-
- UNII-DV8DX4568D
- A905604
- L-CORYDALMINE
- CHEMBL448891
- (13aS)-2,3,9-trimethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-10-ol
- 6H-DIBENZO(A,G)QUINOLIZIN-10-OL, 5,8,13,13A-TETRAHYDRO-2,3,9-TRIMETHOXY-, (13AS)-
- Kikemanine; L-Corydalmine; Schefferine
- (13AS)-5,8,13,13A-TETRAHYDRO-2,3,9-TRIMETHOXY-6H-DIBENZO(A,G)QUINOLIZIN-10-OL
- 30413-84-4
- DTXSID40952751
- AKOS032962275
- FS-9734
- HY-N2573
- SCHEMBL21192512
- L-Corydalmine
- DA-62467
- (12BS)-4,10,11-TRIMETHOXY-7,8,12B,13-TETRAHYDRO-5H-6-AZATETRAPHEN-3-OL
- (13aS)-2,3,9-trimethoxy-6,8,13,13a-tetrahydro-5H-isoquinolino(2,1-b)isoquinolin-10-ol
- +Expand
- InChIKey： DIHXHTWYVOYYDC-INIZCTEOSA-N
- Inchi： 1S/C20H23NO4/c1-23-18-9-13-6-7-21-11-15-12(4-5-17(22)20(15)25-3)8-16(21)14(13)10-19(18)24-2/h4-5,9-10,16,22H,6-8,11H2,1-3H3/t16-/m0/s1
- SMILES： O(C([H])([H])[H])C1=C(C([H])=C([H])C2=C1C([H])([H])N1C([H])([H])C([H])([H])C3=C([H])C(=C(C([H])=C3[C@]1([H])C2([H])[H])OC([H])([H])[H])OC([H])([H])[H])O[H]

Computed Properties

Exact Mass: 341.16300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Monoisotopic Mass: 341.16270821g/mol
Heavy Atom Count: 25
Complexity: 461
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.9
Topological Polar Surface Area: 51.2

Experimental Properties

LogP: 3.01140
PSA: 51.16000
Melting Point: 177-178 ºC
Color/Form: Powder
Density: 1.29

Corydalmine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C57T-1mg	corydalmine	30413-84-4		1mg	$378.00	2024-05-06
A2B Chem LLC	AF65833-1mg	corydalmine	30413-84-4	95	1mg	$427.00	2024-04-20
Aaron	AR00C5G5-5mg	corydalmine	30413-84-4	95%	5mg	$1391.00
ChemScence	CS-0022910-1mg	Corydalmine	30413-84-4		1mg	$390.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BPF8384-5mg	(-)-Corydalmine	30413-84-4	98%	5mg	$450	2023-09-20
MedChemExpress	HY-N2573-1mg	Corydalmine	30413-84-4		1mg	￥3900	2023-03-06
TargetMol Chemicals	TN1526-5 mg	Corydalmine	30413-84-4	98%	5mg	￥ 3,090
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1526-1 mg	Corydalmine	30413-84-4		1mg	￥2273.00	2021-09-23

Corydalmine Suppliers

Hubei Guangao Biotechnology Co.,Ltd.

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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MR./MRS.:TANG SI LEI

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Hubei Cuiyuan Biotechnology Co.,Ltd

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MR./MRS.:JIN SHENG J e r e m y

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Corydalmine Related Literature

1. The alkaloids of Corydalis pallida var. tenuis (Yatabe) and the structures of pallidine and kikemanine

T. Kametani,M. Ihara,T. Honda J. Chem. Soc. C 1970 1060
2. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1989 6 405
3. Applying target data screening followed by characteristic fragment filtering for the comprehensive screening and identification of alkaloids in Corydalis yanhusuo?W. T. Wang by UPLC-Q-TOF/MSE

Meiling Wang,Yuehong Liu,Shuang Fu,Qingqing Zhang,Qing Wang,Xiaoyan Gao RSC Adv. 2017 7 53545
4. Biologically active isoquinoline alkaloids with drug-like properties from the genus Corydalis

M. Iranshahy,R. J. Quinn,M. Iranshahi RSC Adv. 2014 4 15900
5. Biologically active isoquinoline alkaloids with drug-like properties from the genus Corydalis

M. Iranshahy,R. J. Quinn,M. Iranshahi RSC Adv. 2014 4 15900
6. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1990 7 245
7. β-Phenylethylamines and the isoquinoline alkaloids

Kenneth W. Bentley Nat. Prod. Rep. 2001 18 148
8. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1993 10 449
9. Anti-osteoporosis effects and regulatory mechanism of Lindera aggregata based on network pharmacology and experimental validation

Furong Wang,Pengze Rong,Juan Wang,Xiao Yu,Na Wang,Shengyu Wang,Zikai Xue,Junnan Chen,Wenlong Meng,Xin Peng Food Funct. 2022 13 6419
10. Natural products as a source of Alzheimer's drug leads

Philip Williams,Analia Sorribas,Melanie-Jayne R. Howes Nat. Prod. Rep. 2011 28 48
11. Biosynthesis of plant-specific alkaloids tetrahydroprotoberberines in engineered Escherichia coli

Wanli Zhao,Manyu Liu,Chen Shen,Kemeng Liu,Hanqing Liu,Chenhui Ou,Wenling Dai,Xiufeng Liu,Jihua Liu Green Chem. 2021 23 5944

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